Cas no 56153-31-2 ( )

• Product Name: &nbsp
• CAS No: 56153-31-2
• MF: C₁₃H₁₄INO₂
• MW: 343.160235881805
• CID: 944977
• PubChem ID: 24192347
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl 1-methylquinolin-1-ium-2-carboxylate,iodide
• NSC138310
• NSC-138310
• 2-(Ethoxycarbonyl)-1-methylquinolin-1-ium iodide
• DS-010957
• ethyl 1-methyl-2H-quinoline-2-carboxylate
• 56153-31-2
• DTXSID20638167
•  

• Inchi： 1S/C13H14NO2.HI/c1-3-16-13(15)12-9-8-10-6-4-5-7-11(10)14(12)2;/h4-9H,3H2,1-2H3;1H/q+1;/p-1
• InChI Key： OPLSIDOMSVENIK-UHFFFAOYSA-M
• SMILES： [I-].O(CC)C(C1=CC=C2C=CC=CC2=[N+]1C)=O

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 343.00693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 29.54
• LogP: -1.15500